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Compound of Interest

Compound Name: Lactodifucotetraose

Cat. No.: B164709

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides essential, immediate safety and
logistical information for handling Lactodifucotetraose, a human milk oligosaccharide (HMO).
The following procedural guidance outlines operational and disposal plans to facilitate the safe
use of this compound in a laboratory setting.

Personal Protective Equipment (PPE) and Handling

While Lactodifucotetraose is not classified as a hazardous substance, adherence to standard
laboratory safety protocols is essential to minimize exposure and prevent contamination. The
recommended personal protective equipment is detailed below.

PPE Category Item Specification

i Standard laboratory nitrile or
Hand Protection Gloves
latex gloves.

ANSI Z87.1 certified safety

Eye Protection Safety Glasses o ]
glasses with side shields.
Body Protection Lab Coat Standard laboratory coat.
Recommended when handling
Respiratory Protection Face Mask the powder form to avoid

inhalation.
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Handling Precautions:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Do not get in eyes, on skin, or on clothing.

Handle in a well-ventilated area.

After handling, wash hands thoroughly.

Storage and Stability

Proper storage is crucial to maintain the integrity of Lactodifucotetraose. Recommended
storage conditions are summarized in the table below.

Parameter Condition Duration
Powder -20°C Up to 3 years
4°C Up to 2 years

In Solvent -80°C Up to 6 months
-20°C Up to 1 month

Store in a dry and ventilated place at room temperature for shipping and short-term handling.[1]
[2] Keep containers tightly closed and protected from light and heat.[1]

Disposal Plan

Lactodifucotetraose is a non-hazardous oligosaccharide and can be disposed of as regular
laboratory waste, provided it is not mixed with hazardous materials.[3][4]

Solid Waste Disposal:
o Ensure the Lactodifucotetraose waste is not contaminated with any hazardous chemicals.

o Package the solid waste securely in a sealed container, such as a plastic bag or a labeled
box.
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o Label the outer container as "Non-hazardous waste".

e Dispose of the packaged waste in the regular laboratory trash destined for the landfill.[3][4]

[5]
Liquid Waste Disposal:

o Small quantities of Lactodifucotetraose solutions can be disposed of down the sanitary
sewer with copious amounts of water.[6]

o Ensure the solution does not contain any other hazardous chemicals.

Experimental Workflow: Handling and Disposal

The following diagram illustrates the standard workflow for handling and disposing of
Lactodifucotetraose in a laboratory setting.
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Operational Protocol
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Standard workflow for handling and disposal of Lactodifucotetraose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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